Cas no 2229467-89-2 (2,2-difluoro-1-2-(1H-pyrazol-1-yl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-1-2-(1H-pyrazol-1-yl)phenylethan-1-ol
• CAS No: 2229467-89-2
• MF: C₁₁H₁₀F₂N₂O
• MW: 224.206709384918
• CID: 5866186
• PubChem ID: 165691402
• Update Time: 2025-05-23

2,2-difluoro-1-2-(1H-pyrazol-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-2-(1H-pyrazol-1-yl)phenylethan-1-ol
• 2,2-difluoro-1-[2-(1H-pyrazol-1-yl)phenyl]ethan-1-ol
• EN300-1972701
• 2229467-89-2

• Inchi： 1S/C11H10F2N2O/c12-11(13)10(16)8-4-1-2-5-9(8)15-7-3-6-14-15/h1-7,10-11,16H
• InChI Key： GGSUCHWVESMPQI-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1N1C=CC=N1)O)F

Computed Properties

• Exact Mass: 224.07611927g/mol
• Monoisotopic Mass: 224.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Additional information on 2,2-difluoro-1-2-(1H-pyrazol-1-yl)phenylethan-1-ol

Compound CAS No. 2229467-89-2: 2,2-Difluoro-1-(2-(1H-Pyrazol-1-yl)phenyl)ethan-1-ol

The compound with CAS number 2229467-89-2, known as 2,2-difluoro-1-(2-(1H-pyrazol-1-yl)phenyl)ethan-1-ol, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. The molecule's structure features a pyrazole ring fused with a phenyl group, which is further connected to an ethanolic chain containing two fluorine atoms. This combination of functional groups endows the compound with distinctive chemical and physical properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to enhance molecular stability and bioavailability. The presence of two fluorine atoms in the ethanolic chain of this compound suggests that it may exhibit similar advantageous properties. Additionally, the pyrazole ring is known for its versatility in forming hydrogen bonds and participating in various chemical reactions, making it a valuable component in the design of bioactive molecules.

The synthesis of 2,2-difluoro-1-(2-(1H-pyrazol-1-yl)phenyl)ethan-1-ol involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as nucleophilic aromatic substitution, coupling reactions, and fluorination to achieve high yields and purity. These methods not only demonstrate the feasibility of large-scale production but also pave the way for further modifications to tailor the compound's properties for specific applications.

In terms of applications, this compound has shown promise in the field of pharmacology. Its unique structure allows it to interact with various biological targets, potentially leading to novel therapeutic agents. For instance, studies have indicated that derivatives of this compound may exhibit anti-inflammatory or anti-cancer properties due to their ability to modulate key cellular pathways. Furthermore, its fluorinated nature could enhance its pharmacokinetic profile, making it a strong candidate for drug development.

Beyond pharmacology, this compound has also been explored for its potential in materials science. The pyrazole ring's ability to form stable coordination complexes makes it a valuable component in the design of advanced materials such as sensors or catalysts. Additionally, its fluorinated chain could contribute to improved thermal stability and mechanical properties in polymer-based systems.

From an environmental perspective, understanding the behavior of this compound is crucial for ensuring its safe use and disposal. Recent research has focused on evaluating its biodegradability and toxicity under various conditions. Initial findings suggest that while the compound is stable under normal conditions, it can undergo degradation under specific environmental stimuli, reducing potential risks to ecosystems.

In conclusion, compound CAS No. 2229467-89-2, or 2,2-difluoro-1-(2-(1H-pyrazol-1-yl)phenyl)ethan-1